Cas no 1217501-17-1 (4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid)

• Product Name: 4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid
• CAS No: 1217501-17-1
• MF: C₁₁H₁₄BFO₄
• MW: 240.035867214203
• MDL: MFCD13195650
• CID: 856312
• Update Time: 2025-05-20

4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-3-(TETRAHYDRO-2H-PYRAN-2-YLOXY)PHENYLBORONIC ACID
• (4-Fluoro-3-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)boronic acid
• 4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid

• MDL： MFCD13195650
• Inchi： 1S/C11H14BFO4/c13-9-5-4-8(12(14)15)7-10(9)17-11-3-1-2-6-16-11/h4-5,7,11,14-15H,1-3,6H2
• InChI Key： VVNRFWUGZNHVBH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1OC1CCCCO1

Computed Properties

• Exact Mass: 240.09700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 58.92000
• LogP: 0.41090

Additional information on 4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid

Comprehensive Overview of 4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid (CAS No. 1217501-17-1)

4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid (CAS No. 1217501-17-1) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structural features, including the tetrahydropyran (THP) protecting group and the fluoro substituent, make it a versatile intermediate for constructing complex molecules.

The growing demand for boronic acid-based reagents in drug discovery has placed compounds like 4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid at the forefront of research. Recent trends highlight its role in developing targeted therapies, particularly in oncology and neurodegenerative diseases. Researchers are increasingly exploring its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with the industry's shift toward precision medicine.

From a synthetic perspective, the THP-protected hydroxyl group in this compound offers enhanced stability during multi-step reactions, addressing common challenges in peptide coupling and heterocycle formation. Its boronic acid moiety facilitates efficient C-C bond formation, making it indispensable for constructing biaryl scaffolds found in many FDA-approved drugs. Notably, its fluoro substituent can modulate electronic properties, improving binding affinity in drug-receptor interactions.

Environmental and regulatory considerations have also shaped the application of 1217501-17-1. With increasing emphasis on green chemistry, this compound's compatibility with aqueous reaction conditions and low toxicity profile aligns with sustainable practices. Laboratories worldwide prioritize it for high-throughput screening due to its reliability and reproducibility.

In material science, 4-Fluoro-3-(tetrahydro-2H-pyran-2-yloxy)phenylboronic acid contributes to advancements in organic electronics and sensor technologies. Its ability to form stable boronate esters with diols enables applications in glucose sensing and polymer functionalization. These innovations resonate with the rising interest in wearable health monitors and biodegradable materials.

To address common queries from researchers: "What is the shelf life of CAS 1217501-17-1?" – Proper storage under inert atmosphere at -20°C ensures stability for over two years. Another frequent question: "How does the THP group affect reactivity?" – It serves as a robust protecting group, removable under mild acidic conditions without disturbing the boronic acid functionality.

Future directions for this compound include exploring its role in click chemistry and bioorthogonal reactions, particularly for in vivo labeling applications. As the pharmaceutical industry embraces fragment-based drug design, the demand for structurally diverse boronic acids like 1217501-17-1 is projected to grow exponentially.